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Compound of Interest

Compound Name: 2-Butoxyethanol

Cat. No.: B058217

The use of chemical dispersants is a critical response strategy in mitigating the environmental
impact of oil spills. Among the various formulations, those containing 2-Butoxyethanol, a
glycol ether, have been widely utilized. This guide provides a comparative analysis of the
efficacy of 2-Butoxyethanol-containing dispersants, primarily focusing on Corexit™ 9527, and
contrasts their performance with alternative dispersants and emerging biosurfactant-based
solutions. The information is intended for researchers, scientists, and professionals involved in
environmental remediation and product development.

Comparative Efficacy of Oil Spill Dispersants

The effectiveness of an oil spill dispersant is influenced by numerous factors, including the type
of oil, water temperature, and salinity. Standardized laboratory tests, such as the Swirling Flask
Test (SFT) and the Baffled Flask Test (BFT), are employed to evaluate dispersant performance
under controlled conditions.

Table 1: Dispersant Efficacy (% of oil dispersed) under varying conditions using the Swirling
Flask Test
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Water
Dispersant Oil Type Temperature Salinity (%o) Efficacy (%)
(°C)
Fresh Alaska
Corexit™ 9527 North Slope 22 22 35.2
Crude
Fresh Alaska
North Slope 10 32 15.3
Crude
Weathered
Alaska North All conditions All conditions <10
Slope Crude
Emulsified
10 32 72.7
Oil/Water
Fresh Alaska
Corexit™ 9500 North Slope 22 22 15.8
Crude
Fresh Alaska
North Slope 10 32 22.3
Crude
Weathered
Alaska North All conditions All conditions <10
Slope Crude
Emulsified
, 10 32 42.4
Oil/Water
Corexit™ South Louisiana - -
Not Specified Not Specified 63.4[1]
EC9527A Crude
Prudhoe Bay - -
Not Specified Not Specified 37.4[1]

Crude

Table 2: Comparative Efficacy of Corexit™ EC9500A and Finasol® OSR 52
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Dispersant Oil Type Efficacy (Reported)
Corexit™ EC9500A Prudhoe Bay Crude 45.3%
Finasol® OSR 52 Prudhoe Bay Crude 32.5%

Note: Data from the National Contingency Plan Product Schedule. Higher percentages indicate
greater dispersion.

Table 3: Comparative Performance of Biosurfactant-Based Dispersants and Corexit™ 9500A

Dispersant Oil Type Dispersion Efficacy
] ) ) Comparable to Surfactin and
Corexit™ 9500A Arabian Light Crude o
Trehalose lipids
] ) ) ] Comparable to Corexit™
Surfactin (Biosurfactant) Arabian Light Crude

9500A

Comparable to Corexit™

Trehalose lipids (Biosurfactant)  Arabian Light Crude
9500A

Significantly lower than
Rhamnolipids (Biosurfactant) Arabian Light Crude Corexit™ 9500A when used

alone

Significantly lower than
Exemulsins (Biosurfactant) Arabian Light Crude Corexit™ 9500A when used

alone

Note: A study found that blends of Rhamnolipids and Exemulsins demonstrated excellent
dispersion performance due to synergistic effects.[2]

Toxicity Considerations

While efficacy is a primary concern, the toxicity of the dispersant and the dispersed oil is a
critical factor in its environmental impact. Corexit™ 9527 contains 2-Butoxyethanol, which has
been associated with health risks to cleanup workers.[3]
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Table 4: Comparative Toxicity of Dispersants

LC50 (Median Lethal

Dispersant Test Organism .
Concentration)

] Multiple Estuarine Species
Corexit™ EC9500A 150.31 mg/L[4]
(mean)

_ Multiple Estuarine Species
Finasol® OSR 52 43.27 mg/L[4]
(mean)

) Red Abalone (Haliotis
Corexit™ 9500 12.8 to 19.7 ppm[5]
rufescens)

Kelp Forest Mysid
) ) 158.0 to 245.4 ppm|[5]
(Holmesimysis costata)

] Red Abalone (Haliotis o ]
Corexit™ 9527 Similar to Corexit™ 9500[5]
rufescens)

Note: A lower LC50 value indicates higher toxicity.

Studies have indicated that some alternative dispersants are less toxic than the Corexit™
products.[3] Furthermore, biosurfactant-based dispersants are being developed as a more
environmentally friendly alternative, with some showing promise in effectively degrading toxic
compounds in crude oil.

Experimental Protocols

Accurate and reproducible evaluation of dispersant efficacy relies on standardized
experimental protocols. The following are outlines of two commonly used methods.

1. Swirling Flask Test (ASTM F2059)

This method is a low-energy laboratory test for determining the effectiveness of oil spill
dispersants.

o Apparatus: A modified Erlenmeyer flask (swirling flask) with a side spout for subsurface
water sampling.
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e Procedure:

o

Add a specified volume of artificial seawater to the swirling flask.

o Carefully add a known volume of the test oil to the water's surface to form a slick.

o Apply the dispersant to the center of the oil slick at a predetermined dispersant-to-oil ratio
(DOR).

o Place the flask on an orbital shaker and agitate at a specified speed (e.g., 150 rpm) for a
set duration (e.g., 10 minutes).

o Allow the flask to remain stationary for a settling period (e.g., 10 minutes) to permit non-
dispersed oil to rise.

o Withdraw a water sample from the side spout.

o Extract the oil from the water sample using a solvent (e.g., dichloromethane).

o Analyze the oil concentration in the extract using techniques such as UV-Visible
spectrophotometry or gas chromatography.

o Calculate the dispersant effectiveness as the percentage of oil dispersed into the water
column.

2. Baffled Flask Test (BFT)

The Baffled Flask Test is a higher-energy method that is considered to provide more
reproducible results than the Swirling Flask Test.[6]

o Apparatus: A modified Erlenmeyer flask with baffles (baffled flask) and a stopcock near the
bottom for sample collection.[7]

e Procedure:

o Add 120 mL of synthetic seawater to the baffled flask.[7]

o Dispense 100 pL of the test oil onto the water surface.[7]
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o Apply the dispersant to the oil slick at a specific DOR (e.g., 1:25).[7]

o Place the flask on an orbital shaker and mix at a higher speed (e.g., 200 rpm) for 10
minutes.[7]

o Allow the flask to rest for a 10-minute quiescent period.[7]

o Drain and discard the first 2 mL of the sample from the stopcock.[7]
o Collect a 30 mL sample.[7]

o Extract the oil from the sample with a solvent.[7]

o Analyze the oil concentration to determine the dispersant effectiveness.[7]

Visualizing Experimental Processes
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Preparation

Prepare Artificial Seawater Prepare Test Oil Prepare Dispersant Solution

Testing Procedure

Add Seawater to Flask

Add Oil to Create Slick

Apply Dispersant to Slick

Agitate on Orbital Shaker

Allow for Settling

Ane%ysis

Collect Water Sample

l

Solvent Extraction of Oil

l

Analyze Oil Concentration
(UV-Vis or GC)

l

Calculate Efficacy (%)

Click to download full resolution via product page

Caption: Workflow for Laboratory Dispersant Efficacy Testing.
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Caption: Mechanism of Action for Oil Spill Dispersants.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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